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Compound of Interest

Compound Name: 6-lodoindoline

Cat. No.: B038274

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-iodoindoline, a
crucial building block in pharmaceutical and chemical research. Adherence to these protocols
is essential for ensuring laboratory safety and maintaining the integrity of experimental
outcomes.

Chemical Identification and Physical Properties

6-lodoindoline, with the CAS number 115666-46-1, is a halogenated derivative of indoline.[1]
Understanding its physical and chemical properties is the first step toward safe handling. While
specific experimental data for some properties are limited, the information below is compiled
from available safety data sheets and chemical databases for 6-iodoindoline and structurally
similar compounds.
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Property Value Source

Molecular Formula CsHsIN [1]

Molecular Weight 245.06 g/mol [1]

Appearance Solid (form may vary) Assumed from related
compounds

Melting Point Not available

Boiling Point Not available

Solubility Not available

Hazard Identification and Classification

6-lodoindoline is classified as a hazardous substance. The following table summarizes its
GHS hazard classifications.

Hazard Class Category GHS Code Hazard Statement
o Harmful if
Acute Toxicity, Oral 4 H302
swallowed[1]
Skin Causes skin
: i 2 H315 o
Corrosion/Irritation irritation[1]
Serious Eye Causes serious eye
o 2 H319 o
Damage/Eye lIrritation irritation[1]
Specific Target Organ
Toxicity, Single May cause respirator
4 g _ 3 H335 , .y. P y
Exposure (Respiratory irritation[1]

tract irritation)

Signal Word: Warning[1]
Hazard Pictograms:

laalt text
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Precautionary Measures and Personal Protective
Equipment (PPE)

Strict adherence to the following precautionary statements is mandatory when handling 6-

iodoindoline.
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Type Code Precautionary Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[2]
Wash skin thoroughly after
P264 _
handling.[2]
Do not eat, drink or smoke
P270 _ _
when using this product.[2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3]
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.[2]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[2]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

If skin irritation occurs: Get

P332 + P313
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[3]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[3]
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P405 Store locked up.[3]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[3]

Personal Protective Equipment (PPE) is the primary barrier against exposure.
o Eye Protection: Wear chemical safety goggles or a face shield.[3]

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before each use.

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
guantities or when there is a risk of splashing, a chemical-resistant apron or coveralls should
be used.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[3] If dust or aerosols are generated and a fume hood is not available, a NIOSH-
approved respirator with an appropriate particulate filter is required.

First Aid Measures
In the event of exposure, immediate action is critical.

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control
center immediately.[4]

« If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing
and wash it before reuse. If skin irritation occurs, seek medical attention.[2]

e If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek medical attention.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]
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Fire and Explosion Hazards

While specific flammability data for 6-iodoindoline is not readily available, it is a combustible

solid.

Suitable Extinguishing Media: Use a water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.

Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon
oxides, nitrogen oxides, and hydrogen iodide.[4]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section 3.
Avoid breathing dust.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: For small spills, carefully sweep up the solid material and place it
in a suitable, labeled container for disposal. Avoid generating dust. For large spills, dike the
area to prevent spreading.

Handling and Storage

Proper handling and storage are crucial for maintaining the chemical's stability and preventing

accidents.

o Handling: All work with 6-iodoindoline should be conducted in a well-ventilated chemical

fume hood.[3] Minimize dust generation. Wash hands thoroughly after handling.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Protect
from light and moisture.

Experimental Protocol: A Representative Suzuki
Coupling Reaction

The following is a representative experimental protocol for a Suzuki coupling reaction using an
iodo-substituted heterocyclic compound like 6-iodoindoline. This protocol is for illustrative
purposes and should be adapted and optimized for specific research needs.

Reaction: Coupling of 6-iodoindoline with a boronic acid derivative.
Materials:

» 6-lodoindoline

 Arylboronic acid (e.g., phenylboronic acid)

o Palladium catalyst (e.g., Pd(PPhs)a)

e Base (e.g., K2CO3)

e Solvent (e.g., a mixture of toluene, ethanol, and water)

 Inert gas (e.g., argon or nitrogen)

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-
iodoindoline (1 equivalent), the arylboronic acid (1.2 equivalents), and the base (2
equivalents).

o Evacuate the flask and backfill with an inert gas. Repeat this process three times.
e Add the palladium catalyst (0.05 equivalents) to the flask.

» Add the degassed solvent mixture to the flask via a syringe.
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» Heat the reaction mixture to reflux (the temperature will depend on the solvent system) and
stir vigorously.

e Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-
MS).

e Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to obtain the desired
coupled product.

Visualizations

The following diagrams illustrate key safety and experimental workflows.
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Hazard Identification and Control

Identify Hazards
(H302, H315, H319, H335)

Assess Risks
(Exposure Potential)

K loop

Implement Controls
(Fume Hood, PPE)

Review and Monitor
(Regularly assess procedures)

Suzuki Coupling Experimental Workflow

Preparation Reaction Setup Execution Workup Purification
(Weigh Reagents, Degas Solvents) (Inert Atmosphere, Add Catalyst) (Heating and Stirring) (Extraction and Washing) (Column Chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 6-
lodoindoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038274#safety-and-handling-precautions-for-6-
iodoindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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